Cas no 1472698-07-9 (3-methylbicyclo3.1.0hexan-3-amine)

• Product Name: 3-methylbicyclo3.1.0hexan-3-amine
• CAS No: 1472698-07-9
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD30657658
• CID: 5668352
• PubChem ID: 82418983
• Update Time: 2025-06-30

3-methylbicyclo3.1.0hexan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methylbicyclo[3.1.0]hexan-3-amine (ACI)
• Bicyclo[3.1.0]hexan-3-amine, 3-methyl- (ACI)
• 3-methylbicyclo3.1.0hexan-3-amine

• MDL： MFCD30657658
• Inchi： 1S/C7H13N/c1-7(8)3-5-2-6(5)4-7/h5-6H,2-4,8H2,1H3
• InChI Key： LTAJXYQEFLZXTC-UHFFFAOYSA-N
• SMILES： NC1(CC2C(C2)C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-methylbicyclo3.1.0hexan-3-amine

Comprehensive Overview of 3-Methylbicyclo[3.1.0]hexan-3-amine (CAS No. 1472698-07-9): Properties, Applications, and Industry Relevance

3-Methylbicyclo[3.1.0]hexan-3-amine (CAS No. 1472698-07-9) is a specialized organic compound with a unique bicyclic structure, featuring a three-membered cyclopropane ring fused to a five-membered cyclohexane ring. This structural motif, combined with the amine functional group, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound’s stereochemistry and ring strain contribute to its reactivity, enabling applications in asymmetric synthesis and drug discovery. Researchers are increasingly interested in its potential as a chiral building block for bioactive molecules, aligning with the growing demand for enantioselective catalysts in green chemistry.

In recent years, the compound has gained attention due to its relevance in neuroscience research, particularly in studies targeting G-protein-coupled receptors (GPCRs). Its rigid bicyclic framework mimics natural alkaloids, making it a candidate for modulating neurotransmitter systems. This ties into broader trends like mental health therapeutics and neurodegenerative disease research, where novel amine derivatives are explored for their pharmacokinetic properties. Additionally, the rise of AI-driven drug discovery has amplified interest in such scaffolds, as computational models prioritize structurally diverse compounds for virtual screening.

The synthesis of 3-methylbicyclo[3.1.0]hexan-3-amine often involves cyclopropanation strategies or ring-closing metathesis, with optimization for yield and purity being a focal point in organic chemistry forums. Discussions on platforms like Reaxys and SciFinder highlight its challenges, such as controlling regioselectivity during functionalization. These technical nuances resonate with industrial chemists seeking scalable routes for high-value intermediates, a topic frequently searched alongside terms like "batch process optimization" and "flow chemistry."

From an environmental standpoint, the compound’s potential as a bio-based derivative aligns with the sustainable chemistry movement. Researchers are investigating renewable feedstocks to synthesize similar bicyclic amines, reducing reliance on petrochemicals. This intersects with popular queries like "green synthesis of amines" and "circular economy in pharma," reflecting societal shifts toward eco-friendly production. Regulatory agencies also scrutinize such compounds for biodegradability, a factor increasingly weighted in patent applications.

In material science, 3-methylbicyclo[3.1.0]hexan-3-amine has been explored as a monomer for high-performance polymers. Its strained rings can impart thermal stability to polyamides or epoxy resins, appealing to industries focused on lightweight materials for aerospace or electronics. Searches for "advanced polymer additives" often lead to discussions on similar bicyclic structures, underscoring its cross-disciplinary utility.

Analytical characterization of this compound typically employs NMR spectroscopy and mass spectrometry, with fragmentation patterns of bicyclic amines being a subtopic in analytical chemistry courses. Online educational content, such as "interpreting amine spectra" tutorials, frequently references such cases, catering to students and professionals alike. The compound’s CAS registry number (1472698-07-9) serves as a critical identifier in databases, ensuring accurate retrieval amid structurally similar analogs.

Looking ahead, 3-methylbicyclo[3.1.0]hexan-3-amine exemplifies the convergence of traditional synthetic chemistry and emerging technologies like machine learning-assisted retrosynthesis. Its versatility across drug development, materials, and sustainability initiatives positions it as a compound of enduring interest, warranting ongoing exploration in both academic and industrial settings.